Cas no 1638768-46-3 (3-chloro-7-methyl-5H-pyrrolo[2,3-b]pyrazine)

• Product Name: 3-chloro-7-methyl-5H-pyrrolo[2,3-b]pyrazine
• CAS No: 1638768-46-3
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 4610298
• PubChem ID: 126970452
• Update Time: 2025-06-15

3-chloro-7-methyl-5H-pyrrolo[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-7-methyl-5H-pyrrolo[2,3-b]pyrazine
• SB14777
• 1638768-46-3
• MFCD27987665
• F86000
• PS-16858

• Inchi： 1S/C7H6ClN3/c1-4-2-10-7-6(4)9-3-5(8)11-7/h2-3H,1H3,(H,10,11)
• InChI Key： AVQWESHRVFOJFN-UHFFFAOYSA-N
• SMILES： C12NC=C(C)C1=NC=C(Cl)N=2

Computed Properties

• Exact Mass: 167.0250249g/mol
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines Pyrrolopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines

Additional information on 3-chloro-7-methyl-5H-pyrrolo[2,3-b]pyrazine

Professional Introduction to 3-chloro-7-methyl-5H-pyrrolo[2,3-b]pyrazine (CAS No. 1638768-46-3)

3-chloro-7-methyl-5H-pyrrolo[2,3-b]pyrazine, with the CAS number 1638768-46-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrrolopyrazine class, a structural motif known for its diverse biological activities and potential therapeutic applications.

The molecular structure of 3-chloro-7-methyl-5H-pyrrolo[2,3-b]pyrazine consists of a fused ring system comprising a pyrrole ring and a pyrazine ring, with a chlorine substituent at the 3-position and a methyl group at the 7-position. This unique arrangement of functional groups makes it a versatile scaffold for drug discovery, allowing for modifications that can enhance its pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolopyrazines. Studies have demonstrated that these compounds can exhibit various biological activities, including anti-inflammatory, antiviral, and anticancer effects. The presence of both nitrogen atoms in the fused ring system contributes to its ability to interact with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of 3-chloro-7-methyl-5H-pyrrolo[2,3-b]pyrazine is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have leveraged its structural features to develop novel molecules with enhanced binding affinity and selectivity for specific biological targets. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in cancer progression.

The synthesis of 3-chloro-7-methyl-5H-pyrrolo[2,3-b]pyrazine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These synthetic strategies not only facilitate the production of this compound but also provide insights into developing other related heterocycles.

Recent research has highlighted the importance of understanding the metabolic pathways and pharmacokinetic properties of 3-chloro-7-methyl-5H-pyrrolo[2,3-b]pyrazine. Studies using computational modeling and experimental techniques have provided valuable insights into how this compound is processed within the body. This information is crucial for optimizing drug design and ensuring that it reaches its target sites effectively.

The therapeutic potential of 3-chloro-7-methyl-5H-pyrrolo[2,3-b]pyrazine has been further explored in preclinical studies. These investigations have revealed that it can modulate signaling pathways associated with various diseases, including neurodegenerative disorders and autoimmune conditions. The ability to fine-tune its chemical structure allows researchers to tailor its properties for specific therapeutic applications.

In conclusion, 3-chloro-7-methyl-5H-pyrrolo[2,3-b]pyrazine (CAS No. 1638768-46-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable scaffold for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions.